Cas no 898361-69-8 (2-ethyl-5-(3-methoxyphenyl)(3-methylpiperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 2-ethyl-5-(3-methoxyphenyl)(3-methylpiperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 898361-69-8
• MF: C₂₀H₂₆N₄O₂S
• MW: 386.511043071747
• CID: 5481681
• Update Time: 2025-07-16

2-ethyl-5-(3-methoxyphenyl)(3-methylpiperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-[(3-methoxyphenyl)-(3-methylpiperidin-1-yl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 2-ethyl-5-(3-methoxyphenyl)(3-methylpiperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C20H26N4O2S/c1-4-16-21-20-24(22-16)19(25)18(27-20)17(23-10-6-7-13(2)12-23)14-8-5-9-15(11-14)26-3/h5,8-9,11,13,17,25H,4,6-7,10,12H2,1-3H3
• InChI Key： SFPWLMHEFAJCJB-UHFFFAOYSA-N
• SMILES： N1=C(CC)N=C2SC(C(C3=CC=CC(OC)=C3)N3CCCC(C)C3)=C(O)N12

Additional information on 2-ethyl-5-(3-methoxyphenyl)(3-methylpiperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Comprehensive Analysis of 2-ethyl-5-(3-methoxyphenyl)(3-methylpiperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 898361-69-8)

The compound 2-ethyl-5-(3-methoxyphenyl)(3-methylpiperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 898361-69-8) is a structurally complex heterocyclic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique combination of triazole and thiazole rings, along with a 3-methoxyphenyl moiety, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a bioactive scaffold, given its resemblance to other triazolothiazole derivatives known for their diverse pharmacological properties.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative solutions in drug discovery and material science. The 2-ethyl-5-(3-methoxyphenyl) substitution pattern in this compound is particularly noteworthy, as it aligns with current trends in structure-activity relationship (SAR) studies. Many users searching for CAS 898361-69-8 are likely interested in its synthetic pathways, physicochemical properties, or potential applications in central nervous system (CNS) targeting due to the presence of the 3-methylpiperidin-1-yl group.

The 1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol core of this molecule is a key structural feature that contributes to its stability and reactivity. This scaffold is often associated with antimicrobial, anti-inflammatory, and neuroprotective activities, which explains why it's frequently searched in conjunction with terms like "triazolothiazole drug candidates" or "heterocyclic compound synthesis". The methoxy group at the 3-position of the phenyl ring may enhance the compound's bioavailability, a topic of great interest in modern medicinal chemistry optimization strategies.

From a synthetic chemistry perspective, the preparation of CAS 898361-69-8 involves sophisticated multi-step reactions that highlight contemporary organic synthesis techniques. The incorporation of the ethyl group at position 2 and the methylpiperidine moiety requires careful consideration of protecting group strategies and regioselectivity. These aspects make the compound particularly relevant to discussions about green chemistry approaches and atom economy in complex molecule synthesis.

The physicochemical characterization of 2-ethyl-5-(3-methoxyphenyl)(3-methylpiperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol reveals interesting properties that contribute to its research value. Its logP value, hydrogen bond donor/acceptor count, and molecular polar surface area suggest potential for blood-brain barrier penetration, making it a subject of interest in neuropharmacology research. These characteristics align with current industry focus on CNS drug development and neurodegenerative disease therapeutics.

In the context of intellectual property, CAS 898361-69-8 appears in several patent applications, indicating its commercial potential. The compound's structural features are frequently cited in claims related to kinase inhibition and GPCR modulation, reflecting broader trends in targeted therapy development. This connection to precision medicine approaches explains why it's often searched alongside terms like "small molecule therapeutics" and "drug discovery pipelines".

The analytical characterization of this compound presents unique challenges and opportunities. Advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography are typically required to fully elucidate its structure. These aspects make it particularly relevant to discussions about analytical method development and quality control in pharmaceutical manufacturing, topics that consistently rank high in scientific search queries.

From a formulation perspective, the hydroxyl group at position 6 and the basic nitrogen in the piperidine ring offer multiple possibilities for salt formation and prodrug development. These features are particularly valuable in addressing contemporary challenges in drug delivery optimization and pharmacokinetic enhancement, explaining the compound's relevance to current pharmaceutical technology discussions.

The safety profile and toxicological assessment of 2-ethyl-5-(3-methoxyphenyl)(3-methylpiperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol remain areas of active investigation. Preliminary data suggest it may have advantages in terms of metabolic stability compared to similar compounds, a feature increasingly important in lead optimization processes. This aspect connects to broader industry concerns about drug attrition rates and ADME properties in preclinical development.

Looking forward, the scientific community continues to explore the full potential of CAS 898361-69-8. Its unique structural features position it as a valuable tool for chemical biology studies and a potential starting point for fragment-based drug design. The compound's relevance to current research trends ensures it will remain a subject of interest in both academic and industrial settings, particularly as the field moves toward more structure-based drug discovery approaches.